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Compound of Interest

Compound Name: Nitrogen

Cat. No.: B1195836 Get Quote

Working with nitrogen, in both its liquid and gaseous forms, necessitates stringent safety

measures to mitigate risks such as severe cold burns, asphyxiation, and over-pressurization of

containers. This guide provides essential information for researchers, scientists, and drug

development professionals on the proper personal protective equipment (PPE), handling

procedures, and emergency protocols.

Personal Protective Equipment (PPE)
The primary defense against the hazards of nitrogen is the consistent and correct use of

appropriate PPE.[1] Different tasks require varying levels of protection, but the fundamental

principle is to prevent contact with the extremely cold liquid and to ensure an oxygen-rich

breathing environment.

Eye and Face Protection:

Safety Goggles: Chemical splash goggles are mandatory at all times when handling liquid

nitrogen to protect against splashes.[2]

Face Shield: A full face shield worn over safety goggles is crucial when transferring or

pouring liquid nitrogen to safeguard the entire face from splashes or potential explosions.[3]

[4][5]

Skin and Body Protection:
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Cryogenic Gloves: Insulated, loose-fitting gloves specifically designed for cryogenic work are

required.[3][5] These gloves should be easy to remove quickly in case of a spill.[3][6][7] It is

critical to note that cryogenic gloves are for protection against accidental contact and should

not be used for immersion in liquid nitrogen.[6][8]

Lab Coat or Apron: A lab coat with long sleeves helps to minimize skin contact.[2] For tasks

with a higher risk of splashing, a non-absorbent cryogenic apron should be worn.[6][9]

Trousers and Footwear: Long trousers without cuffs should be worn to prevent liquid

nitrogen from collecting in them.[3][6] Sturdy, closed-toe shoes are mandatory to protect the

feet from spills.[6]

Respiratory Protection: Nitrogen gas is an asphyxiant as it displaces oxygen in the air.[1][10]

Therefore, handling nitrogen in a well-ventilated area is paramount.[1][3][10] In confined

spaces or where ventilation is inadequate, an oxygen monitoring system should be in place.

[10][11] If the oxygen concentration falls below 19.5%, appropriate respiratory protection, such

as a self-contained breathing apparatus (SCBA), must be used.[1]

Quantitative Data for Cryogenic Gloves
The selection of appropriate cryogenic gloves is dependent on the specific application and the

temperature of the material being handled. Below is a summary of typical temperature ranges

for different types of cryogenic gloves.

Glove Type Temperature Range Key Features

Waterproof Cryogenic Gloves
-196°C to +148°C (-320°F to

+298°F)

Recommended for handling

liquid nitrogen to protect

against splashes.[12]

Water-Resistant Cryogenic

Gloves

-160°C to +148°C (-256°F to

+298°F)

Suitable for use with cryogenic

gases and in low-temperature

freezers.[8]

Standard Cryogenic Gloves
-85°C to -196°C (-121°F to

-320°F)

Designed for protection

against cold in environments

like cold rooms and around

cryogenic dewars.[13]
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Operational Plan: Handling and Use of Liquid
Nitrogen
A systematic approach is crucial for the safe handling of liquid nitrogen. The following steps

outline a standard operational procedure.

Preparation:

Ensure the work area is well-ventilated.[3][10]

Don all required PPE: safety goggles, face shield, cryogenic gloves, lab coat, long

trousers, and closed-toe shoes.

Inspect the Dewar flask or container for any signs of damage before use.[4]

Dispensing Liquid Nitrogen:

When dispensing from a pressurized container, use the appropriate cryogenic hose and

phase separator.[14]

Pour liquid nitrogen slowly and carefully to minimize splashing and boiling.[3]

Never overfill containers; a maximum of 80% capacity is recommended to allow for gas

expansion during warming.[3]

Using Liquid Nitrogen:

Use tongs to add or remove objects from liquid nitrogen.[3][4]

Be aware that materials can become brittle and shatter upon contact with liquid nitrogen.

[15]

Never seal a container holding liquid nitrogen, as the pressure buildup from evaporation

can cause an explosion.[2][16]

Disposal Plan
Proper disposal of unused liquid nitrogen is essential to prevent injury and property damage.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://ehs.research.uiowa.edu/liquid-nitrogen-handling
https://www.atlascopco.com/en-gr/compressors/air-compressor-blog/nitrogen-gas-safety
https://www.tedpella.com/cryo-supplies_html/HandlingLiquidNitrogen.aspx
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://uwm.edu/bms-labs/policies-and-procedures/liquid-nitrogen-handling-procedure/
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://ehs.research.uiowa.edu/liquid-nitrogen-handling
https://ehs.research.uiowa.edu/liquid-nitrogen-handling
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://ehs.research.uiowa.edu/liquid-nitrogen-handling
https://www.tedpella.com/cryo-supplies_html/HandlingLiquidNitrogen.aspx
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://chemistry.unm.edu/safety/sop-liquid-nitrogen.pdf
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://www.ars.usda.gov/ARSUserFiles/80000000/SHE/LN%20safety.docx
https://www.ulh.nhs.uk/wp-content/uploads/2016/10/SOP19_Safe_Handling_of_Liquid_Nitrogen.pdf
https://www.benchchem.com/product/b1195836?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1195836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Evaporation: The primary method of disposal is to allow the liquid nitrogen to evaporate in a

safe, well-ventilated area, preferably outdoors on a gravel or bare earth surface.[4][14]

Prohibited Disposal: Never pour liquid nitrogen down a sink or drain, as the extreme cold

can cause plumbing to fracture.[14][16] Do not dispose of it in confined spaces where it can

displace oxygen.[2][4]

Emergency Protocols
In the event of an accident, immediate and correct action can significantly reduce the severity

of injuries.

Skin Contact: If skin comes into contact with liquid nitrogen, flush the affected area with

tepid water (not hot) for at least 15 minutes.[9][15] Do not rub the affected area.[9] Seek

immediate medical attention.

Eye Contact: Immediately flush the eyes with tepid water for at least 15 minutes and seek

prompt medical attention.[14][15]

Inhalation: If someone shows signs of dizziness or loss of consciousness, move them to a

well-ventilated area immediately.[4] If breathing has stopped, administer artificial respiration

and call for emergency medical services.[4][15]

Spills: For minor spills (less than 500ml), allow the liquid to evaporate in a well-ventilated

area.[17] For major spills, evacuate the area immediately and prevent others from entering.

[17] If the spill is in a confined space, contact emergency services.[17]

Experimental Protocol: Cryopreservation of Cells
This protocol outlines the steps for freezing cells for long-term storage using liquid nitrogen.

Cell Preparation:

Culture and harvest cells to the desired confluency.

Centrifuge the cell suspension to form a pellet.
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Resuspend the cell pellet in a cryoprotective medium (e.g., cell culture medium with 10%

DMSO and 20% fetal bovine serum).

Freezing:

Aliquot the cell suspension into cryogenic vials.

Place the vials in a controlled-rate freezing container (e.g., "Mr. Frosty") and store at -80°C

for 24 hours. This allows for a slow, controlled cooling rate of approximately -1°C per

minute.

Storage:

Transfer the frozen vials to a liquid nitrogen storage dewar for long-term preservation.

Always wear appropriate PPE (cryogenic gloves, face shield, and lab coat) when

accessing the liquid nitrogen dewar.

Thawing:

To revive the cells, quickly thaw the vial in a 37°C water bath.

Transfer the cell suspension to a culture flask containing pre-warmed growth medium.

Incubate the cells under appropriate conditions.

Safety Hierarchy for Nitrogen Handling
The following diagram illustrates the hierarchy of controls for mitigating risks associated with

handling nitrogen, from the most effective to the least effective measures.
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Hierarchy of Controls

Elimination
(e.g., Use alternative preservation method)

Substitution
(e.g., Use higher boiling point cryogen)

Most Effective

Engineering Controls
(e.g., Ventilation, Oxygen Monitors)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment
(e.g., Gloves, Goggles, Face Shield)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling nitrogen.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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